1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol

• IUPAC Name: 1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol
• InChI: InChI=1S/C7H11N3O2S/c1-4-8-7(13-9-4)10-2-5(11)6(12)3-10/h5-6,11-12H,2-3H2,1H3
• InChI Key: SGYOGZKCNNRFMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CC(C(C2)O)O
• Molecular Formula: C7H11N3O2S
• Molecular Weight: 201.25 g/mol

Description

1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol, also known as MTDP, is a compound that has gained attention in the scientific community due to its potential applications in various fields. MTDP is a heterocyclic compound that consists of a pyrrolidine ring and a thiadiazole ring. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in cell signaling.
Biochemical and Physiological Effects:
1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol can inhibit the growth of cancer cells and induce apoptosis (programmed cell death). 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has also been shown to reduce inflammation and oxidative stress in animal models. In addition, 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol also has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for research on 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and diabetes. Another direction is to study its potential as a pesticide for agricultural applications. Additionally, further research is needed to fully understand the mechanism of action of 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol and to develop more efficient synthesis methods.

Synthesis Methods

1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol can be synthesized using various methods, including the reaction of 3-methyl-1,2,4-thiadiazole-5-carboxylic acid with 2-amino-1,4-butanediol. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. In agriculture, 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has been studied for its potential use as a pesticide. In materials science, 1-(3-Methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3,4-diol has been studied for its potential use as a precursor for the synthesis of novel materials.